Cas no 145221-57-4 (2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine))
145221-57-4 structure
Product Name:2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine)
CAS No:145221-57-4
MF:C40H28N2
MW:536.663729667664
CID:2777900
PubChem ID:15937614
Update Time:2025-04-21
2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine) Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL12258335
- DTXSID10579893
- 145221-57-4
- 2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine)
-
- Inchi: 1S/C40H28N2/c1-5-14-29(15-6-1)35-25-37(31-18-9-3-10-19-31)41-39(27-35)33-22-13-23-34(24-33)40-28-36(30-16-7-2-8-17-30)26-38(42-40)32-20-11-4-12-21-32/h1-28H
- InChI Key: VSHGZMKPIKEHJF-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=C(C=1)C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 536.225248902Da
- Monoisotopic Mass: 536.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.7
- Topological Polar Surface Area: 25.8Ų
2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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